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Foundational Knowledge of Ranatuerin-4

Ranatuerin-4 is an antimicrobial peptide (AMP) first isolated from the skin of the American bullfrog (Rana

catesbeiana) [1]. A more recent genomic study confirms its presence in bullfrog tadpoles, indicating it is

expressed across different life stages of the animal [2].

The table below summarizes its basic characteristics and known activity:

Characteristic Description

Source Skin of the American bullfrog (Rana catesbeiana) [1]

Key Structural
Feature

Contains an intramolecular disulfide bridge forming a heptapeptide ring [1]

Documented
Activity

Inhibitory activity against Staphylococcus aureus (a Gram-positive bacterium) [1].

The study did not report activity against Gram-negative bacteria.
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The primary source for Ranatuerin-4's initial discovery provides some context for the experimental methods

used. The general workflow for isolating and testing such peptides is summarized below.

Start: Skin Extract
from Rana catesbeiana

Peptide Isolation
and Purification

Structural Analysis
(e.g., identify disulfide bridge) Antimicrobial Testing

Result: Activity against
Staphylococcus aureus

Click to download full resolution via product page

The original researchers isolated the peptide from a skin extract and determined its amino acid sequence [1].

The minimum inhibitory concentration (MIC) was used to test antimicrobial activity, a standard broth

dilution method that determines the lowest concentration of a peptide required to inhibit bacterial growth [2].

Key Limitations in Available Data

When interpreting the available information, please consider these important points:

Narrow Spectrum of Testing: The initial 1998 study specifically screened for activity against S.
aureus and did not report testing on Gram-negative strains [1]. Lack of reported activity does not
confirm a lack of effect.

Focus on Other Peptides: The same foundational study noted that Ranatuerin-1 showed a broader
spectrum of action, inhibiting S. aureus, Escherichia coli (Gram-negative), and Candida albicans (a

fungus) [1]. Subsequent research may have focused more on these broader-spectrum peptides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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